Cas no 1804422-52-3 (Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate
• CAS No: 1804422-52-3
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4806701
• Update Time: 2025-06-11

Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)8-5(9(11)12)3-7(15(17)18)6(4-13)14-8/h3,9H,2H2,1H3
• InChI Key： JJKKMVWNPFWKOW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.9
• Topological Polar Surface Area: 109

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS: 1804422-52-3)

Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS: 1804422-52-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate via a multi-step reaction involving condensation and nitration. The researchers optimized the reaction conditions to achieve a yield of over 85%, emphasizing the compound's stability under various pH conditions. This advancement addresses previous challenges in scalability, making it more accessible for industrial applications.

In terms of biological activity, preliminary screenings have demonstrated that derivatives of this compound exhibit potent inhibitory effects against Mycobacterium tuberculosis (Mtb), with IC50 values in the low micromolar range. The difluoromethyl group is believed to enhance membrane permeability, while the nitropyridine moiety contributes to target binding. These findings were corroborated by molecular docking studies, which identified interactions with key enzymes in the bacterial folate pathway.

Further research has explored the compound's utility in oncology. A team at the University of Cambridge reported that Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate serves as a precursor for kinase inhibitors, showing promising activity against BRAF-mutated melanoma cells. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed a 60% reduction in tumor growth in murine models after 21 days of treatment, with minimal off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives. A 2024 review in Chemical Biology & Drug Design noted that the high electronegativity of the difluoromethyl group may lead to metabolic instability in vivo. Proposed solutions include prodrug strategies or structural modifications to balance potency and bioavailability.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-6-carboxylate represents a promising scaffold for developing novel therapeutics. Ongoing research is expected to expand its applications, particularly in antimicrobial and anticancer drug development. Future directions may include combinatorial chemistry approaches to diversify its derivative library and in-depth toxicological profiling.